Cas no 22517-00-6 (3-(4-Hydroxy-3-methyl-phenyl)propanoic acid)

• Product Name: 3-(4-Hydroxy-3-methyl-phenyl)propanoic acid
• CAS No: 22517-00-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD09836666
• CID: 4641573
• Update Time: 2025-05-25

3-(4-Hydroxy-3-methyl-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methylphenyl)propanoic acid
• 4-Hydroxy-3-methylphenylpropanoic acid
• 3-(4-Hydroxy-3-methyl-phenyl)-propionic acid
• 3-(4-Hydroxy-3-methyl-phenyl)propanoic acid
• 3-Methyl-4-hydroxybenzenepropionic acid
• F52916

• MDL： MFCD09836666
• Inchi： 1S/C10H12O3/c1-7-6-8(2-4-9(7)11)3-5-10(12)13/h2,4,6,11H,3,5H2,1H3,(H,12,13)
• InChI Key： ZPAIMGRPEHRDLH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Hydroxy-3-methyl-phenyl)propanoic acid

Comprehensive Overview of 3-(4-Hydroxy-3-methyl-phenyl)propanoic acid (CAS No. 22517-00-6): Properties, Applications, and Research Insights

3-(4-Hydroxy-3-methyl-phenyl)propanoic acid (CAS 22517-00-6), a phenolic derivative, has garnered significant attention in pharmaceutical and cosmetic research due to its structural similarity to bioactive compounds like ferulic acid and dihydrocaffeic acid. This aromatic carboxylic acid features a hydroxyl group and a methyl substitution on the phenyl ring, contributing to its antioxidant and anti-inflammatory potential. Recent studies highlight its role as a precursor in synthesizing skin-whitening agents and neuroprotective compounds, aligning with trending searches on "natural antioxidants in skincare" and "phenolic acids in nutraceuticals."

The compound’s molecular formula (C10H12O3) and moderate polarity make it soluble in organic solvents like ethanol, a property frequently queried in forums discussing lab-scale extraction techniques. Analytical methods such as HPLC and LC-MS are commonly employed for quantification, reflecting the growing demand for "analytical validation of phenolic acids" in quality control workflows. Notably, its logP value (~1.8) suggests favorable membrane permeability, a hot topic in drug delivery optimization discussions.

In the context of green chemistry, researchers explore enzymatic synthesis routes for 22517-00-6 to reduce environmental impact, addressing queries like "sustainable production of aromatic acids." Patent databases reveal its utility in UV-absorbing formulations, coinciding with rising searches for "non-toxic sunscreen additives." Additionally, its tyrosinase inhibitory activity positions it as a candidate for hyperpigmentation treatments, a trending focus in cosmeceutical R&D.

Emerging applications include its incorporation into biodegradable polymers, responding to the surge in "eco-friendly material additives" queries. Stability studies under varying pH conditions (often searched as "phenolic acid stability in formulations") confirm its robustness in topical preparations. Collaborative studies with AI-driven molecular modeling platforms (a high-traffic keyword) predict its synergies with resveratrol and vitamin E, enhancing its commercial appeal.

Regulatory databases classify 3-(4-Hydroxy-3-methyl-phenyl)propanoic acid as non-hazardous, a critical detail for compliance with "cosmetic ingredient safety standards" searches. Future research directions, per literature analytics, may explore its gut microbiome modulation effects—a nexus point for "phenolic metabolites and probiotics" queries. This multifaceted profile ensures its relevance across pharmaceutical, cosmetic, and material science domains.